6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• IUPAC Name: 6-methyl-N-propan-2-yl-2,3-dihydro-1H-inden-1-amine
• InChI: InChI=1S/C13H19N/c1-9(2)14-13-7-6-11-5-4-10(3)8-12(11)13/h4-5,8-9,13-14H,6-7H2,1-3H3
• InChI Key: OULYSBCKZQERDP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(CCC2NC(C)C)C=C1

Description

IUPAC Systematic Nomenclature and Isomeric Considerations

The IUPAC name 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine is derived through a systematic evaluation of the compound’s bicyclic core and substituent arrangement. The parent structure, 2,3-dihydro-1H-indene, consists of a benzene ring fused to a partially saturated cyclopentane ring, with the amine group positioned at the bridgehead carbon (position 1). The 6-methyl designation indicates a methyl group substitution at position 6 on the benzene ring, while the N-(propan-2-yl) group specifies an isopropyl substituent bonded to the nitrogen atom.

Isomeric considerations arise from both positional and stereochemical variability. Positional isomers include derivatives such as 2-aminoindane, where the amine group occupies the adjacent carbon on the cyclopentane ring. Stereoisomerism is introduced by the chiral bridgehead carbon (C1), which bears four distinct substituents: the amine group, two adjacent carbons from the fused rings, and a hydrogen atom. This configuration permits enantiomeric forms (R and S), though the specific stereochemistry of the compound remains uncharacterized in available literature. Comparative analysis of related compounds, such as N-methyl-2-aminoindane (NM-2AI), highlights how nitrogen alkylation and aromatic substitution influence isomer profiles.

Molecular Geometry and Conformational Analysis

The molecular geometry of 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine is dictated by its bicyclic framework and substituent steric effects. Density functional theory (DFT) studies of analogous aminoindanes suggest that the partially saturated cyclopentane ring adopts a puckered conformation, minimizing angle strain while accommodating the amine group at the bridgehead. The isopropyl substituent on nitrogen introduces steric bulk, favoring a staggered conformation around the N–C bond to reduce van der Waals repulsions.

The methyl group at position 6 resides on the benzene ring, orthogonal to the indane system’s plane. This orientation minimizes electronic conjugation with the aromatic π-system, as evidenced by ultraviolet-visible (UV-vis) spectra of related 6-substituted indanes. Nuclear magnetic resonance (NMR) data for similar compounds, such as 5-fluoro-6-methyl-2,3-dihydro-1H-inden-1-amine, reveal coupling patterns consistent with restricted rotation about the C1–N bond, further stabilizing specific conformers.

Comparative Structural Analysis with Related Aminoindane Derivatives

Structural parallels and divergences between 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine and other aminoindanes underscore the impact of substituent placement on molecular properties. For instance, 2-aminoindane (2-AI), a positional isomer, exhibits a distinct electronic profile due to its amine group’s proximity to the cyclopentane ring’s unsaturated region. This difference is reflected in the basicity of the amine, with 2-AI derivatives demonstrating higher pKa values compared to their 1-aminoindane counterparts.

The incorporation of N-alkyl groups, as seen in N-methyl-2-aminoindane (NM-2AI), modulates solubility and steric accessibility. The isopropyl group in the subject compound enhances hydrophobicity relative to smaller alkyl chains, a property corroborated by logP values of analogous structures. Aromatic substitutions, such as the 6-methyl group, further differentiate electronic environments. Comparative infrared (IR) spectroscopy of 5-fluoro-6-methyl-2,3-dihydro-1H-inden-1-amine reveals that electron-withdrawing substituents at position 5 attenuate amine vibrational frequencies, whereas methyl groups exert minimal electronic perturbation.

Compound	Amine Position	N-Substituent	Aromatic Substituent	Key Structural Feature
2-Aminoindane (2-AI)	2	H	None	Proximal amine enhances basicity
NM-2AI	2	Methyl	None	Increased steric bulk at nitrogen
5-IAI	2	H	5-Iodo	Halogenation alters electronic density
Subject Compound	1	Isopropyl	6-Methyl	Bridgehead amine with hydrophobic N-group

Crystallographic Data and Solid-State Arrangement

Crystallographic studies of aminoindane derivatives provide insights into the solid-state behavior of 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine. While direct X-ray diffraction data for this compound are unavailable, analogs such as N-propargyl-1(R)-aminoindan exhibit ordered packing driven by hydrogen bonding and van der Waals interactions. In these structures, the indane core adopts a planar configuration, with substituents like isopropyl groups contributing to hydrophobic lattice stabilization.

The bridgehead amine likely participates in intermolecular hydrogen bonds, as observed in rasagiline derivatives, where N–H···N interactions mediate crystal cohesion. The methyl and isopropyl groups may induce steric hindrance, favoring monoclinic or orthorhombic crystal systems to accommodate bulky substituents. Powder X-ray diffraction (PXRD) patterns of related compounds suggest that alkyl chain length inversely correlates with crystallinity, implying that the isopropyl group in the subject compound could reduce long-range order compared to shorter N-alkyl analogs.

Preparation Methods

Ketone to Amine Conversion

The initial step involves the preparation of the 2,3-dihydro-1H-inden-1-amine core via reduction of the oxime derivative of the corresponding ketone:

• Oxime formation : The 6-methyl-2,3-dihydro-1H-inden-1-one is reacted with hydroxylamine hydrochloride in alkaline medium to form the oxime intermediate.
• Catalytic hydrogenation : The oxime is subjected to catalytic hydrogenation using alumino-nickel catalyst under controlled temperature (50–60 °C) and alkaline conditions to yield the 2,3-dihydro-1H-inden-1-amine derivative.

This method is exemplified in patent CN101062897A, which describes a one-pot process combining oxime formation and hydrogenation without isolating the oxime intermediate, improving efficiency and yield (approximately 98% purity by HPLC).

N-Alkylation to Introduce the N-(Propan-2-yl) Group

The primary amine is then alkylated with isopropyl-containing reagents such as isopropyl bromide or isopropyl chloride under basic conditions:

• The amine hydrochloride salt is neutralized with sodium hydroxide in a biphasic system (water and toluene).
• Isopropyl halide or phenylsulfonic acid alkyl esters are added dropwise at mild temperatures (20–50 °C).
• The reaction proceeds for several hours with monitoring by thin-layer chromatography (TLC).
• The product is extracted into organic solvent, washed, dried, and concentrated to yield the N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine.

This step is critical for controlling regioselectivity and minimizing side reactions such as over-alkylation or formation of N,N-dialkylated impurities. Use of phase-transfer catalysts like triethylbenzylammonium chloride (TEBAC) and bases such as potassium hydrogen phosphate has been shown to improve selectivity and yield in related compounds.

Alternative Routes and Enantioselective Synthesis

For enantiomerically pure compounds, kinetic resolution or enzymatic methods are employed:

• Lipase-catalyzed kinetic or dynamic kinetic resolution of racemic intermediates.
• Use of chiral catalysts (rhodium, ruthenium complexes) for asymmetric hydrogenation or hydrosilylation.
• Chiral acid resolution using tartaric acid derivatives.

These methods provide access to specific enantiomers of N-alkylated 2,3-dihydro-1H-inden-1-amines with high enantiomeric excess, important for biological activity.

Representative Experimental Data Table

Step	Reagents/Conditions	Yield (%)	Purity (HPLC %)	Notes
Oxime formation + hydrogenation	6-methyl-1-indanone + NH2OH·HCl, NaOH, alumino-nickel catalyst, 50–60 °C, 10 h	85–90	98.6	One-pot process, no isolation of oxime intermediate
N-alkylation	Amine hydrochloride salt + isopropyl bromide, NaOH, toluene, 20–50 °C, 5–6 h	90–93	92–95	Phase-transfer catalyst improves selectivity
Enzymatic resolution (optional)	Lipase CALB in hexane, kinetic resolution steps	75–85	>99 (ee)	For enantiopure synthesis

Analytical and Characterization Data

• IR Spectroscopy : Characteristic N-H stretches around 3350–3280 cm⁻¹; aromatic C-H stretches near 3060 cm⁻¹; aliphatic C-H stretches 2940–2850 cm⁻¹.
• Mass Spectrometry (EI-MS) : Molecular ion peak consistent with C13H19N (M+ = 189); fragmentation patterns showing loss of alkyl groups.
• NMR Spectroscopy : ¹H NMR shows aromatic protons (7.0–7.3 ppm), methine proton adjacent to nitrogen (3.5–4.5 ppm), and isopropyl methyl groups (1.0–1.2 ppm).
• Melting Point : Consistent with literature values for crystalline salts (e.g., hydrochloride salt melting near 208 °C).

Summary of Key Literature Sources

Source Type	Reference Details	Contribution
Patent	CN101062897A (2006)	Industrially viable one-pot synthesis
Research Article	K. Tatendra Reddy et al., Der Pharma Chemica, 2011, 3(4):110-115	Phase-transfer catalysis in N-alkylation
Review Article	Mansa STM Publishers, Synthetic strategies for Rasagiline-related compounds	Enzymatic and asymmetric synthesis
Chemical Database	PubChem CID 5326779	Structural and physicochemical data
Synthetic Protocol	ChemicalBook (2020)	Hydrogenation and N-alkylation details

Chemical Reactions Analysis

Types of Reactions

6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the amine group can be replaced by other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide, and hydrogen peroxide.

Reduction: Lithium aluminum hydride, sodium borohydride, and catalytic hydrogenation.

Substitution: Alkyl halides, acyl chlorides, and sulfonyl chlorides.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of alcohols or secondary amines.

Substitution: Formation of substituted indane derivatives.

Scientific Research Applications

6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine has several scientific research applications:

Medicinal Chemistry: This compound can be used as a building block for the synthesis of pharmaceuticals, particularly those targeting neurological disorders.

Materials Science: It can be used in the development of novel materials with specific electronic or optical properties.

Biological Studies: The compound can serve as a probe to study various biological pathways and mechanisms.

Mechanism of Action

The mechanism of action of 6-methyl-N-(propan-2-yl)-2,3-dihydro-1H-inden-1-amine involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and influencing various cellular pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

N-(Prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine Derivatives

Example: Ladostigil (N-(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine fragment in rasagiline)

• Structure : Contains a propargyl (-C≡CH) group instead of isopropyl.
• Biological Activity: Inhibits monoamine oxidase (MAO) A and B, with applications in neurodegenerative diseases like Parkinson’s . Combined with a carbamate moiety (as in ladostigil), it also inhibits cholinesterases, enabling dual therapeutic action .
• Key Differences :
  • Substituent Reactivity : The propargyl group undergoes metabolic activation to form reactive intermediates, enhancing MAO inhibition.
  • Lipophilicity : The isopropyl group in the target compound may confer higher lipophilicity than the propargyl analog.

Example: N,N-Di(prop-2-yn-1-yl)-2,3-dihydro-1H-inden-1-amine (Rasagiline derivative)

• Structure : Two propargyl groups attached to the amine.
• Application : Used in Parkinson’s disease treatment due to irreversible MAO-B inhibition .
• Comparison: The di-propargyl substitution increases steric hindrance and metabolic stability compared to the mono-substituted isopropyl derivative.

Positional Isomers and Substituted Derivatives

Example: 1-(2,3-Dihydro-1H-inden-5-yl)propan-2-amine

• Structure : A propylamine substituent at the 5-position instead of 6-methyl.
• Activity : Reported as a psychoactive compound (e.g., "5-APDI") with stimulant effects, likely due to structural similarity to amphetamines .
• Key Differences :
  • Substituent Position : The 5-position substitution alters ring electronics and receptor binding compared to the 6-methyl analog.
  • Biological Target : While the target compound’s activity is unspecified, positional isomers often exhibit divergent pharmacological profiles.

Example: 4-Bromo-2,3-dihydro-1H-inden-1-amine Hydrochloride

• Structure : Bromine substituent at the 4-position.
• Application : Intermediate in organic synthesis for halogenated bioactive molecules .
• Comparison :
  • Electrophilic Character : Bromine enhances reactivity for cross-coupling reactions, unlike the methyl group in the target compound.

Chiral Analogs

Example: (S)-2,3-Dihydro-1H-inden-1-amine Hydrochloride

• Structure : Enantiopure form of the unsubstituted scaffold.
• Application : Used in asymmetric synthesis and chiral catalyst design (e.g., in phosphine ligands for transition-metal catalysis) .
• Comparison :
  • Stereochemical Influence : The target compound’s stereochemistry (if resolved) could significantly affect receptor binding, similar to chiral analogs like (S)-rasagiline .

Data Tables

Table 1: Structural and Functional Comparison of Selected Analogs

Compound Name	Substituents	Biological Target/Application	Key Feature	Reference
6-Methyl-N-(propan-2-yl)-...	6-CH₃, N-CH(CH₃)₂	Not explicitly reported (research use)	High lipophilicity
Ladostigil (N-propargyl derivative)	N-C≡CH	MAO/Cholinesterase inhibitor	Dual enzyme inhibition
1-(2,3-Dihydro-1H-inden-5-yl)propan-2-amine	5-(CH₂)₂NH₂	Psychoactive agent	Structural mimicry of amphetamines
4-Bromo-... hydrochloride	4-Br	Synthetic intermediate	Halogenated reactivity

Table 2: Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	logP (Predicted)
6-Methyl-N-(propan-2-yl)-...	C₁₃H₁₉N	189.30	3.2
N-(Prop-2-yn-1-yl)-... (Ladostigil)	C₁₂H₁₃N	171.24	2.1
4-Bromo-... hydrochloride	C₉H₁₁BrClN	256.55	1.8